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Compound of Interest

Compound Name: Hexachloropropene

Cat. No.: B155961

An In-depth Technical Guide to Hexachloropropene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, formula, properties,
and synthesis of hexachloropropene.

Chemical Identity and Formula

Hexachloropropene is a chlorinated hydrocarbon with the chemical formula CsCle.[1][2][3][4]
[5] Its linear formula is CCIsCCI=CCl2.[1][6][7][8] The IUPAC name for this compound is
1,1,2,3,3,3-Hexachloroprop-1-ene.[1][2][3] It is also known by other synonyms such as
perchloropropene and hexachloropropylene.[2][3][7]

Physicochemical Properties

Hexachloropropene is a colorless to light yellow liquid at room temperature.[1][6] It is
insoluble in water but soluble in organic solvents like carbon tetrachloride, ethanol, and diethyl
ether.[1][2][9] A summary of its key physicochemical properties is presented in the table below.
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Property Value Source(s)
Identifiers

CAS Number 1888-71-7 (L2351 718][10]
PubChem CID 15902 [1][2]

EC Number 217-560-9 [1][7][8]

UN Number 3382 /3082 [1]

Molecular Properties

Molecular Formula CsCle [L112][31[41[5]

Molar Mass 248.75 g/mol (1210314151061 7118]

Physical Properties

Appearance Colorless to light yellow liquid [1][6]
Density 1.765 g/cm3 (at 25 °C) [1][6]
Melting Point -73°C [1][6]
Boiling Point 209-210 °C [1][6]
Solubility in Water 0.25 g/L [1]

Vapor Density

8.3 - 8.59 (Air = 1)

[6]

Refractive Index

1.549 (at 20 °C)

Synthesis of Hexachloropropene

The primary method for synthesizing hexachloropropene is through the dehydrochlorination of
1,1,1,2,2,3,3-heptachloropropane.[1] This precursor is synthesized from the reaction of
chloroform and tetrachloroethylene.[1]

Experimental Protocol: Synthesis of 1,1,1,2,2,3,3-
Heptachloropropane
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This protocol is based on the reaction of chloroform and tetrachloroethylene in the presence of
a catalyst.[1][11]

Materials:

e Chloroform (CHCIs)

o Tetrachloroethylene (C2Cl4)

e Anhydrous Aluminum Chloride (AICI3)

e Concentrated Sulfuric Acid (H2S0Oa4)

e Sodium Bicarbonate (NaHCOs) solution
e Drying agent (e.g., molecular sieves or calcium chloride)
e 500 mL round-bottom flask

e Separatory funnel

e Vacuum funnel

Procedure:

 Purification and Drying of Reactants:

o Wash chloroform with concentrated sulfuric acid in a separatory funnel to remove ethanol,
which is often present as a stabilizer.[11]

o Subsequently, wash the chloroform with a sodium bicarbonate solution to neutralize any
remaining acid, followed by a final wash with water.[11]

o Dry both the purified chloroform and tetrachloroethylene using a suitable drying agent, as
water will inhibit the reaction.[11]

» Reaction Setup:

o In a 500 mL round-bottom flask, add 13 grams of anhydrous aluminum chloride.[11]
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o To this, add 150 grams (100 mL) of dried chloroform and 90 grams of dried
tetrachloroethylene.[11]

» Reaction Execution:
o The reaction mixture will turn into a dark liquid.[11]

o After the reaction is complete, decant the mixture into a vacuum funnel to remove any
unreacted aluminum chloride and other solids.[11]

o Wash the flask with chloroform to ensure all product is collected.[11]
e Work-up and Purification:

o The resulting heptachloropropane should be washed and purified as necessary.

Experimental Protocol: Synthesis of Hexachloropropene

This protocol involves the dehydrochlorination of the synthesized 1,1,1,2,2,3,3-
heptachloropropane.[1][12]

Materials:

1,1,1,2,2,3,3-Heptachloropropane (CsHCI7)

e Potassium Hydroxide (KOH) in methanol solution (or another strong base like Calcium
Hydroxide)[1][12]

e Sodium Bicarbonate (NaHCOs) solution
» Molecular sieves

e Separatory funnel

o Storage vessel

Procedure:

e Dehydrochlorination Reaction:
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o React 1,1,1,2,2,3,3-heptachloropropane with a solution of potassium hydroxide in
methanol.[1] This is an E2 elimination reaction where a strong base removes a hydrogen
atom, leading to the formation of a double bond and the elimination of a chlorine atom.[12]

e Work-up and Purification:
o Transfer the product layer to a separatory funnel.

o Wash the product with a sodium bicarbonate solution to remove any residual acid and
water-soluble impurities.[12]

o Perform a final wash with water.[12]

o Transfer the hexachloropropene to a storage vessel containing molecular sieves to dry
the product. The product may initially appear cloudy due to the presence of water but will
clear upon drying.[12]

o Filter the dried hexachloropropene from the molecular sieves.[12]

Chemical Reactions and Applications

Hexachloropropene is a versatile reagent in organic synthesis. It can be used to produce
other chemical compounds, including:

¢ Uranium tetrachloride (UCl4)[1][9]

e Anhydrous niobium pentachloride (NbCls)[1]

e Tungsten hexachloride (WCle)[1]

It has also been used as a solvent, plasticizer, and a component in hydraulic fluids.[2]

Safety and Hazards

Hexachloropropene is a toxic and hazardous compound.[1] It is harmful if inhaled and causes
skin and serious eye irritation.[6][7][8] It may also cause respiratory irritation.[6][7][8] Exposure
can affect the liver and kidneys.[13] Proper personal protective equipment, including gloves,
eye protection, and respiratory protection, should be used when handling this chemical.[7][8]
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Visualized Workflows
Synthesis Pathway of Hexachloropropene
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Caption: Synthesis pathway from starting materials to Hexachloropropene.

Experimental Workflow for Hexachloropropene
Synthesis
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Caption: Step-by-step experimental workflow for Hexachloropropene synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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